4-{[3-(4-methoxyphenyl)isoxazol-5-yl]carbonyl}morpholine

• IUPAC Name: [3-(4-methoxyphenyl)-1,2-oxazol-5-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C15H16N2O4/c1-19-12-4-2-11(3-5-12)13-10-14(21-16-13)15(18)17-6-8-20-9-7-17/h2-5,10H,6-9H2,1H3
• InChI Key: WJNWKQJMHOIFGR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NOC(=C2)C(=O)N3CCOCC3
• Molecular Formula: C15H16N2O4
• Molecular Weight: 288.30 g/mol

Description

4-{[3-(4-methoxyphenyl)isoxazol-5-yl]carbonyl}morpholine, also known as Mocetinostat, is a potent histone deacetylase (HDAC) inhibitor. It has been studied for its potential in cancer treatment and has shown promising results in preclinical trials.

Mechanism of Action

HDAC enzymes are responsible for removing acetyl groups from histone proteins, which leads to the condensation of chromatin and repression of gene expression. 4-{[3-(4-methoxyphenyl)isoxazol-5-yl]carbonyl}morpholine inhibits HDAC enzymes by binding to the active site of the enzyme. This leads to the accumulation of acetylated histones, which results in the relaxation of chromatin structure and activation of gene expression. The activation of tumor suppressor genes and the inhibition of oncogenes contribute to the anticancer activity of this compound.
Biochemical and Physiological Effects:
This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells. It also promotes differentiation and senescence in cancer cells. In addition, this compound has been shown to inhibit angiogenesis, which is the process of forming new blood vessels that supply nutrients to tumors. The inhibition of angiogenesis can lead to the starvation of tumors and their subsequent regression.

Advantages and Limitations for Lab Experiments

4-{[3-(4-methoxyphenyl)isoxazol-5-yl]carbonyl}morpholine has several advantages for lab experiments. It is a potent HDAC inhibitor that can induce significant changes in gene expression. It has also been shown to have a favorable toxicity profile in preclinical studies. However, this compound has some limitations for lab experiments. It has poor solubility in water, which can make it difficult to administer in vivo. In addition, this compound has a short half-life, which can limit its efficacy in long-term experiments.

Future Directions

There are several future directions for the study of 4-{[3-(4-methoxyphenyl)isoxazol-5-yl]carbonyl}morpholine. One potential direction is to investigate its efficacy in combination with other anticancer agents. Combining this compound with other drugs that target different pathways in cancer cells may lead to synergistic effects and improved outcomes. Another potential direction is to investigate the use of this compound in combination with immunotherapy. HDAC inhibitors have been shown to enhance the efficacy of immunotherapy by increasing the expression of immune-related genes. Finally, further studies are needed to investigate the pharmacokinetics and pharmacodynamics of this compound in humans. Clinical trials are currently underway to evaluate the safety and efficacy of this compound in cancer patients.

Scientific Research Applications

4-{[3-(4-methoxyphenyl)isoxazol-5-yl]carbonyl}morpholine has been extensively studied for its potential in cancer treatment. It has shown efficacy in inhibiting the growth of various cancer cell lines, including breast, prostate, lung, and leukemia. This compound works by inhibiting HDAC enzymes, which play a crucial role in regulating gene expression. By inhibiting HDAC enzymes, this compound can induce cell cycle arrest, apoptosis, and differentiation in cancer cells.